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Compound of Interest

Compound Name: 4-Bromobutyl acetate

Cat. No.: B128988

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of 4-
bromobutyl acetate, a valuable bifunctional molecule utilized as a synthetic intermediate in
the development of various pharmaceutical compounds and other fine chemicals. This
document details two primary synthetic methodologies, presents key quantitative data in a
structured format, and includes visualizations of the reaction pathways and experimental
workflows.

Physicochemical Properties and Spectroscopic
Data

4-Bromobutyl acetate is a clear, colorless to slightly yellow liquid. A summary of its key
physical and spectroscopic properties is presented below.
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Property Value Reference
Molecular Formula CeH11BroO:2 [1112]
Molecular Weight 195.05 g/mol [1][2]
Boiling Point 92-93 °C at 12 mmHg [11[2]
Density 1.348 g/mL at 25 °C [1112]
Refractive Index (n2°/D) 1.46 [1][2]

Purity (typical)

>98% (GC)

[1](2]

Spectroscopic Data

Description

1H NMR (CDCls)

A representative 'H NMR spectrum is available,
showing the characteristic signals for the acetyl

and bromobutyl moieties.

13C NMR (CDCls, predicted)

d (ppm): 170.7 (C=0), 63.8 (CH2-0), 33.0 (CH2-
Br), 29.5 (CH2), 27.8 (CHz), 20.9 (CHs3).
Chemical shifts are estimated based on

standard values for similar functional groups.

FT-IR (neat)

v (cm~1): ~2960 (C-H stretch), ~1740 (C=0,
ester stretch), ~1240 (C-O, ester stretch), ~650
(C-Br stretch).

Mass Spectrometry (EI)

Key fragments (m/z): [M-CHsCOOQO]*, [M-Br]*. A
representative mass spectrum is available for

detailed fragmentation analysis.

Synthesis Methodologies

Two robust methods for the synthesis of 4-bromobutyl acetate are detailed below, offering
flexibility in starting material selection.

Method 1: Ring Opening of Tetrahydrofuran
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This method involves the Lewis acid-catalyzed ring-opening of tetrahydrofuran (THF) with an
acyl halide in the presence of a bromide source.

Reaction:
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4-Bromo-1-butanol +

Acetic Anhydride 2> Pyridine, 0 °C to RT 4-Bromobutyl Acetate
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Start

:

Combine Reactants and Solvent

i

Reaction under Controlled Conditions
(Temperature, Time)

i

Aqueous Work-up
(Quenching, Extraction, Washing)

:

Drying of Organic Phase

:

Solvent Removal
(Rotary Evaporation)

l

Purification
(Distillation or Chromatography)

:

Characterization of Final Product
(NMR, IR, MS, GC)

:

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b128988?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/227579
https://www.sigmaaldrich.com/HK/zh/product/aldrich/227579
https://www.benchchem.com/product/b128988#synthesis-of-4-bromobutyl-acetate-reference
https://www.benchchem.com/product/b128988#synthesis-of-4-bromobutyl-acetate-reference
https://www.benchchem.com/product/b128988#synthesis-of-4-bromobutyl-acetate-reference
https://www.benchchem.com/product/b128988#synthesis-of-4-bromobutyl-acetate-reference
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128988?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

